Cas no 1806754-84-6 (Ethyl 2-methoxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-methoxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1806754-84-6
• MF: C₁₁H₉F₆NO₄
• MW: 333.183884382248
• CID: 4842180
• Update Time: 2025-06-25

Ethyl 2-methoxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methoxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C11H9F6NO4/c1-3-21-9(19)6-7(10(12,13)14)5(22-11(15,16)17)4-18-8(6)20-2/h4H,3H2,1-2H3
• InChI Key： NGGYWVXEQHTWRY-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1C(=O)OCC)OC)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 386
• XLogP3: 3.4
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 2-methoxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate

Ethyl 2-methoxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate

Ethyl 2-methoxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate, with CAS No. 1806754-84-6, is a highly specialized organic compound that has garnered significant attention in the fields of agricultural chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in various industries. The structure of this compound is characterized by a pyridine ring substituted with multiple functional groups, including a methoxy group, a trifluoromethoxy group, and a trifluoromethyl group, all of which contribute to its unique chemical properties.

The synthesis of Ethyl 2-methoxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate involves advanced organic synthesis techniques, often employing multi-step reactions with precise control over reaction conditions. The presence of the trifluoromethyl and trifluoromethoxy groups imparts high stability and lipophilicity to the molecule, making it suitable for applications where resistance to environmental factors is crucial. Recent studies have highlighted its potential as a precursor in the development of novel agrochemicals, particularly in the formulation of herbicides and insecticides.

One of the most intriguing aspects of this compound is its ability to serve as a building block for more complex molecules. Researchers have explored its use in constructing bioactive compounds with enhanced efficacy and reduced toxicity. For instance, modifications to the pyridine ring have led to derivatives that exhibit potent anti-inflammatory and antioxidant properties, opening new avenues for drug discovery.

In terms of environmental impact, Ethyl 2-methoxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate has been subjected to rigorous testing to assess its biodegradability and eco-toxicity. Initial findings suggest that while it demonstrates high stability under standard conditions, it can undergo microbial degradation under specific environmental conditions. This information is critical for its safe handling and disposal in industrial settings.

The application of this compound extends beyond agriculture and medicine. Its unique chemical properties make it an ideal candidate for use in advanced materials science, particularly in the development of high-performance polymers and coatings. Recent advancements in polymer chemistry have leveraged this compound's stability and reactivity to create materials with improved thermal resistance and mechanical strength.

In conclusion, Ethyl 2-methoxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate represents a significant advancement in organic synthesis. Its diverse applications across multiple industries underscore its importance as a versatile chemical entity. As research continues to uncover new potential uses for this compound, it is poised to play an even greater role in shaping future innovations across various scientific domains.